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Compound of Interest

Compound Name: RGLS4326

CAS No.: 2229964-07-0

Cat. No.: B15604184

Get Quote

FOR IMMEDIATE USE BY RESEARCH, SCIENTIFIC, AND DRUG DEVELOPMENT

PROFESSIONALS

This document provides critical safety and logistical information for the handling, use, and

disposal of RGLS4326, an oligonucleotide inhibitor of microRNA-17. The following procedures

are designed to ensure the safety of laboratory personnel and the integrity of the research

being conducted.

Personal Protective Equipment (PPE) and Safety
Precautions
While RGLS4326 is not classified as a hazardous substance or mixture, adherence to standard

laboratory safety protocols is mandatory to minimize any potential risks.

Required Personal Protective Equipment:
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PPE Category Item Specifications

Hand Protection Nitrile gloves

Inspected before each use,

washed before removal, and

replaced periodically.

Eye Protection
Safety glasses with side

shields or goggles

Must be worn at all times in the

laboratory where RGLS4326 is

handled.

Skin and Body Protection Laboratory coat
Worn over personal clothing to

protect against spills.

General Safety Precautions:

Work in a well-ventilated area, preferably within a laboratory chemical hood, especially when

handling the compound in powdered form to avoid inhalation of dust.[1]

Avoid contact with skin and eyes.[1]

Do not eat, drink, or smoke in the laboratory.

Wash hands thoroughly with soap and water after handling RGLS4326, even if gloves were

worn.

Ensure that an eyewash station and safety shower are readily accessible.[1]

Operational Plan: Handling and Storage
Proper handling and storage are crucial for maintaining the stability and efficacy of RGLS4326.

Handling Procedures:

Preparation: Before handling, ensure all required PPE is correctly worn. Prepare the

workspace by cleaning the area and ensuring all necessary equipment is within reach.

Weighing (for solid form): Conduct weighing of powdered RGLS4326 within a chemical fume

hood to prevent inhalation of dust. Use appropriate tools to handle the powder and avoid
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creating airborne particles.

Reconstitution: For creating solutions, slowly add the recommended solvent to the vial

containing RGLS4326 to avoid splashing. Mix gently until the oligonucleotide is fully

dissolved.

Aliquoting: To prevent waste from cross-contamination or spills, it is best practice to dispense

the reconstituted RGLS4326 into single-use aliquots.

Storage Conditions:

Form
Storage
Temperature

Duration Special Conditions

Solid -20°C Long-term
Store in a tightly

sealed container.

In solvent -80°C Up to 6 months
Sealed storage, away

from moisture.[1]

In solvent -20°C Up to 1 month
Sealed storage, away

from moisture.[1]

Note: For short-term shipping of less than two weeks, RGLS4326 can be transported at room

temperature.[1]

Disposal Plan
Dispose of RGLS4326 and any contaminated materials in accordance with institutional and

local regulations for chemical waste.

Disposal Steps:

Segregation: Do not mix RGLS4326 waste with other waste streams. Keep it separate in a

designated, clearly labeled waste container.

Contaminated Materials: All materials that have come into contact with RGLS4326, such as

pipette tips, tubes, and gloves, should be considered chemical waste and disposed of
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accordingly.

Waste Collection: Follow your institution's procedures for chemical waste pickup. Ensure the

waste container is securely sealed and properly labeled with the contents.

Experimental Protocols
RGLS4326 is an inhibitor of miR-17 and has been used in various experimental settings to

study its effects on polycystic kidney disease (ADPKD).

Mechanism of Action
RGLS4326 is a short, single-stranded oligonucleotide designed to be complementary to the

seed sequence of the miR-17 family of microRNAs. By binding to miR-17, RGLS4326 prevents

it from binding to its target messenger RNAs (mRNAs), such as those for PKD1 and PKD2.

This leads to the de-repression of PKD1 and PKD2 gene expression, resulting in increased

levels of the corresponding proteins, polycystin-1 (PC1) and polycystin-2 (PC2). In the context

of ADPKD, this mechanism helps to attenuate cyst growth.
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Caption: Mechanism of action of RGLS4326 in inhibiting cyst growth.

Experimental Workflow: In Vitro Transfection
This workflow outlines a general procedure for transfecting cells with RGLS4326 to study its

effects on gene expression.
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Caption: General workflow for in vitro cell transfection with RGLS4326.
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First Aid Measures
In the event of exposure, follow these first aid procedures.

Exposure Route First Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Get medical attention.

[1]

Skin Contact

In case of contact, immediately flush skin with

plenty of water. Remove contaminated clothing

and shoes. Get medical attention if symptoms

occur.[1]

Inhalation

Remove to fresh air. If not breathing, give

artificial respiration. If breathing is difficult, give

oxygen. Get medical attention.[1]

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Consult a physician.

Fire and Spill Response
Fire Fighting Measures:

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[1]

Specific Hazards: Not flammable or combustible.

Protective Equipment: Wear self-contained breathing apparatus for firefighting if necessary.

[1]

Spill Response:

Evacuate: Evacuate personnel from the immediate area of the spill.
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Ventilate: Ensure adequate ventilation.

Containment: Wear appropriate PPE. For a solid spill, carefully sweep or scoop up the

material and place it in a designated waste container. For a liquid spill, absorb with an inert

material (e.g., vermiculite, sand) and place in a sealed container for disposal.

Cleaning: Clean the spill area thoroughly with a suitable decontamination solution.

Disposal: Dispose of all contaminated materials as chemical waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Safety First: Essential Guidelines for Handling Research Reagents and Equipment -
Merkel Technologies Ltd [merkel.co.il]

To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
RGLS4326]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15604184/docs#essential-safety-and-operational-
guide-for-handling-rgls4326]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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